(R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol

• Molecular Formula: C9H8F4O
• Molecular Weight: 208.15 g/mol
• IUPAC Name: (1R)-1-[4-fluoro-3-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H8F4O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-5,14H,1H3/t5-/m1/s1
• InChI Key: VVMUNUHSORCOAL-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=CC(=C(C=C1)F)C(F)(F)F)O
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)C(F)(F)F)O

Description

(R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol is a chiral secondary alcohol featuring a fluorinated aromatic ring with both a fluorine atom and a trifluoromethyl group at the 4- and 3-positions, respectively. This compound is part of a broader class of fluorinated phenyl ethanol derivatives, which are critical intermediates in pharmaceutical synthesis due to their ability to enhance metabolic stability and lipophilicity .

Biological Activity

(R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol, also known by its CAS number 367-69-1, is a fluorinated alcohol that has garnered interest in various fields of biological research. This compound's unique structural features, including the trifluoromethyl and fluoro substituents, suggest potential applications in medicinal chemistry, particularly in antimicrobial and anticancer activities. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy, and relevant case studies.

• Molecular Formula : C₉H₈F₄O
• Molecular Weight : 208.15 g/mol
• CAS Number : 367-69-1
• Physical State : Liquid at room temperature

Antimicrobial Activity

Research indicates that (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol exhibits significant antimicrobial properties against various bacterial strains.

The compound acts primarily by disrupting bacterial cell wall synthesis and inhibiting protein synthesis pathways. This results in bactericidal effects against both Gram-positive and Gram-negative bacteria.

Efficacy Data

A summary of minimum inhibitory concentrations (MICs) for selected bacterial strains is presented in Table 1.

Bacterial Strain	MIC (µg/mL)	Activity Type
Staphylococcus aureus	15.625 - 62.5	Bactericidal
Enterococcus faecalis	62.5 - 125	Bactericidal
Escherichia coli	31.108 - 62.216	Bacteriostatic

Table 1: Antimicrobial activity of (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol against selected bacteria .

Antifungal Activity

In addition to its antibacterial properties, this compound has shown antifungal activity, particularly against Candida species.

Case Study: Candida albicans

A study demonstrated that (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol inhibited the formation of C. albicans biofilms without affecting planktonic cells, indicating a potential quorum sensing-mediated mechanism of action .

Cytotoxicity and Anticancer Potential

The cytotoxic effects of (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol have been evaluated in various cancer cell lines.

Research Findings

In vitro studies indicate that this compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells. The compound's mechanism appears to involve the induction of apoptosis through the activation of caspase pathways.

Safety Profile

While the compound shows promising biological activity, safety assessments are crucial for its potential therapeutic use. Preliminary data suggest that it may cause skin and eye irritation upon contact . Further toxicological studies are necessary to establish a comprehensive safety profile.

Comparison with Similar Compounds

Table 1: Key Properties of (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol and Analogs

Compound Name	Substituents	Yield (%)	Enantiomeric Excess (ee%)	Key Synthesis Method	Physical State
(R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol	4-F, 3-CF₃	N/A	N/A	Not explicitly reported	Likely oil/liquid
(R)-1-(3-Fluorophenyl)ethan-1-ol	3-F	99	88	Chiral reduction, HPLC purification	Colorless oil
(R)-1-(4-Fluorophenyl)ethan-1-ol	4-F	99	90	Chiral reduction, HPLC purification	Colorless oil
(R)-1-(3-Chlorophenyl)ethan-1-ol	3-Cl	99	87	Chiral reduction, HPLC purification	Colorless oil
(R)-1-[4-(Trifluoromethyl)phenyl]ethanol	4-CF₃	N/A	>99.9	Biocatalytic reduction in DES*	Oil (bp 233°C)
(R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanol	3,5-CF₃	High	>99	Rhodium/Ruthenium-catalyzed ATH**	Solid (mp 54–56°C)

DES: Deep Eutectic Solvent; *ATH: Asymmetric Transfer Hydrogenation

Key Observations:

Substituent Effects on Synthesis: The presence of electron-withdrawing groups (e.g., CF₃, F) enhances the reactivity of ketone precursors during asymmetric reductions. For instance, reports 92% yield and >99.9% ee for (R)-1-[4-(trifluoromethyl)phenyl]ethanol using E. coli in a DES system, outperforming traditional phosphate buffers (78% yield). Halogen Type: Chlorine (in (R)-1-(3-chlorophenyl)ethan-1-ol) results in marginally lower stereochemical purity (87% ee) compared to fluorine analogs (88–90% ee), likely due to steric and electronic differences .

Catalyst Systems: Rhodium and ruthenium catalysts () enable high enantioselectivity (>99% ee) for bis-CF₃ derivatives, suggesting that bulky substituents require optimized catalysts to mitigate steric hindrance. Biocatalysts (e.g., G. geotrichum in ) achieve moderate yields (64–78%) for mono-CF₃ analogs, highlighting the need for tailored enzyme systems.

Physicochemical Properties

Table 2: Physical and Spectroscopic Data

Compound Name	Boiling Point (°C)	Density (g/cm³)	[α]D²⁰ (Solvent)	Notable NMR Shifts (δ, ppm)
(R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol	Not reported	~1.23 (est.)	Not reported	Likely similar to
(R)-1-[4-(Trifluoromethyl)phenyl]ethanol	233	1.234	Not reported	CH₃: 1.48 (d, J=6.5 Hz); Ar-H: 7.36–7.57
2-(3,5-Bis(trifluoromethyl)phenyl)ethan-1-ol	N/A	N/A	N/A	CH₂OH: 3.94 (t, J=6.0 Hz); Ar-H: 7.71 (s)
1-(3-Chloro-4-fluorophenyl)ethan-1-ol	N/A	N/A	N/A	CH₃: 1.48 (d, J=6.5 Hz); Ar-H: 7.11–7.43

Key Observations:

• Fluorine vs. Trifluoromethyl : The CF₃ group induces significant deshielding in ¹⁹F NMR (δ ≈ -62 ppm) compared to single F substituents .
• Chiral Centers : Optical rotation values ([α]D²⁰) for (R)-isomers are typically positive but vary with solvent and substituent positions.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (R)-1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol, and how can enantiomeric excess be optimized?

• Answer : Synthesis typically involves enantioselective reduction of the corresponding ketone precursor (e.g., 1-(4-fluoro-3-(trifluoromethyl)phenyl)ethanone) using chiral catalysts or enzymes. Asymmetric catalysis with transition metals (e.g., Ru-BINAP complexes) or biocatalysts (e.g., alcohol dehydrogenases) can achieve high enantiomeric excess (ee). For example, enzymatic reduction with Lactobacillus brevis alcohol dehydrogenase has been reported to yield >90% ee in structurally similar aryl ethanols . Optimization requires tuning reaction conditions (pH, temperature, co-solvents) and catalyst loading. Chiral HPLC or NMR with chiral shift reagents should validate ee .

Q. How can researchers confirm the structure and stereochemical purity of this compound?

• Answer : Use a combination of:

• NMR spectroscopy : Compare $^1H$, $^{13}C$, and $^{19}F$ NMR data with computational predictions (e.g., DFT calculations) to verify substituent positions and fluorinated groups .
• Chiral HPLC : Employ columns like Chiralpak IA/IB to resolve enantiomers and quantify stereochemical purity .
• Mass spectrometry : Confirm molecular weight via ESI-MS or HRMS, ensuring alignment with the theoretical molecular formula (C$_9$H$_8$F$_4$O) .

Advanced Research Questions

Q. How can conflicting data on enantiomeric excess (e.g., 88% vs. 90% ee) from different analytical methods be resolved?

• Answer : Discrepancies often arise from method-specific sensitivities. For example:

• Chiral HPLC may overestimate ee due to peak tailing or co-elution of impurities.
• NMR with chiral solvating agents (e.g., Eu(hfc)$_3$) can provide complementary data but requires careful calibration .
• Circular dichroism (CD) or optical rotation measurements add orthogonal validation. Cross-validate using at least two independent methods and statistically analyze replicates to resolve inconsistencies .

Q. What experimental strategies are recommended for studying this compound's interactions with biological targets (e.g., enzymes)?

• Answer :

• Binding assays : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to quantify affinity for target proteins. For fluorinated compounds, $^{19}F$-NMR can monitor binding-induced chemical shift changes .
• Enzymatic inhibition studies : Measure IC$_{50}$ values under varied conditions (pH, ionic strength) to assess mechanism (competitive vs. non-competitive). Structural analogs with trifluoromethyl groups show enhanced binding to hydrophobic enzyme pockets .
• Molecular docking : Combine crystallography data (if available) with DFT-optimized ligand structures to predict binding modes .

Q. How does the trifluoromethyl group influence the compound's reactivity and bioactivity?

• Answer : The -CF$_3$ group:

• Enhances metabolic stability by resisting oxidative degradation, as seen in fluorinated drug analogs .
• Modulates lipophilicity : Increases logP, improving membrane permeability but potentially reducing solubility. Use logD$_{7.4}$ measurements to balance these properties .
• Alters electronic effects : The strong electron-withdrawing nature impacts reaction kinetics (e.g., slower nucleophilic substitution at adjacent positions) and binding interactions (e.g., dipole-dipole interactions with target residues) .

Methodological Notes

• Stereochemical purity : Always report both ee and absolute configuration (R/S) using IUPAC nomenclature .
• Safety protocols : Refer to SDS guidelines for fluorinated aryl alcohols (e.g., acute toxicity Category 4 for similar compounds) .
• Data validation : Cross-reference synthetic yields and purity metrics with peer-reviewed databases (e.g., PubChem, ECHA) .